Cas no 1804176-28-0 (Ethyl 3-(2-bromopropanoyl)-4-cyanophenylacetate)

• Product Name: Ethyl 3-(2-bromopropanoyl)-4-cyanophenylacetate
• CAS No: 1804176-28-0
• MF: C₁₄H₁₄BrNO₃
• MW: 324.16986322403
• CID: 4796619
• Update Time: 2025-05-22

Ethyl 3-(2-bromopropanoyl)-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-bromopropanoyl)-4-cyanophenylacetate

• Inchi： 1S/C14H14BrNO3/c1-3-19-13(17)7-10-4-5-11(8-16)12(6-10)14(18)9(2)15/h4-6,9H,3,7H2,1-2H3
• InChI Key： CBWIHVJAWAVNHE-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=C(C#N)C=CC(CC(=O)OCC)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 387
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-(2-bromopropanoyl)-4-cyanophenylacetate

Ethyl 3-(2-bromopropanoyl)-4-cyanophenylacetate: A Comprehensive Overview

Ethyl 3-(2-bromopropanoyl)-4-cyanophenylacetate, with the CAS number 1804176-28-0, is a complex organic compound that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a phenyl group substituted with a cyano group and an ethyl ester moiety. The presence of a 2-bromopropanoyl group further adds to its structural complexity and functional versatility.

The synthesis of Ethyl 3-(2-bromopropanoyl)-4-cyanophenylacetate involves a series of intricate reactions, including Friedel-Crafts acylation and esterification processes. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of novel catalysts and solvent systems to enhance the efficiency of these reactions. These advancements have not only improved the synthesis process but also opened up new avenues for its application in various industries.

One of the most promising applications of this compound lies in its potential as a precursor in drug discovery. The cyano group and bromine atom present in its structure make it an ideal candidate for various substitution reactions, which are crucial in medicinal chemistry. Recent findings suggest that derivatives of this compound exhibit potent anti-inflammatory and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of Ethyl 3-(2-bromopropanoyl)-4-cyanophenylacetate could inhibit key enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases.

In addition to its medicinal applications, Ethyl 3-(2-bromopropanoyl)-4-cyanophenylacetate has also found utility in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. A recent study reported in Nature Communications highlighted how this compound can be used to create highly porous MOFs with exceptional gas adsorption capabilities, paving the way for its use in environmental remediation technologies.

The structural features of Ethyl 3-(2-bromopropanoyl)-4-cyanophenylacetate also make it a valuable tool in organic synthesis research. Its phenyl ring serves as a versatile platform for further functionalization, enabling chemists to explore a wide range of substitution and coupling reactions. For instance, researchers have utilized this compound as a starting material for synthesizing biologically active molecules with complex architectures. This has contributed significantly to the development of new chemical entities with potential therapeutic applications.

From an environmental standpoint, understanding the degradation pathways of Ethyl 3-(2-bromopropanoyl)-4-cyanophenylacetate is crucial for assessing its ecological impact. Recent studies have focused on identifying the microorganisms and enzymes responsible for breaking down this compound under various environmental conditions. These investigations are essential for developing strategies to mitigate any potential risks associated with its industrial use.

In conclusion, Ethyl 3-(2-bromopropanoyl)-4-cyanophenylacetate is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial settings. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the field of organic chemistry is expected to grow further.